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Compound of Interest

Compound Name: 2,4,6-Trimethoxycinnamic acid

Cat. No.: B085191

Introduction

2,4,6-Trimethoxycinnamic acid is a substituted aromatic carboxylic acid characterized by
three methoxy groups at the 2, 4, and 6 positions of the phenyl ring.[1] This specific substitution
pattern imparts unigue electronic and steric properties, making it a valuable and versatile
starting material for the synthesis of a variety of complex organic molecules, including stilbenes
and chalcones. These synthesized compounds often exhibit significant biological activities,
positioning them as promising candidates in drug discovery and development.[2][3][4] This
document provides detailed application notes and experimental protocols for the use of 2,4,6-
trimethoxycinnamic acid and its close derivatives as precursors in key organic
transformations.

Application Note 1: Synthesis of (E)-Stilbene
Derivatives via Wittig Reaction

The conversion of 2,4,6-trimethoxycinnamic acid to its corresponding aldehyde provides a
crucial intermediate for the synthesis of stilbene derivatives. The Wittig reaction is a reliable
and widely used method for forming carbon-carbon double bonds from aldehydes and
phosphorus ylides, often with high stereoselectivity for the (E)-isomer.[5][6][7]

Experimental Workflow
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Logical Flow: Stilbene Synthesis
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Proposed Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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